Cas no 1592517-75-3 (3-(Benzyloxy)-4-bromo-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(Benzyloxy)-4-bromo-1lambda6-thiolane-1,1-dione
• CAS No: 1592517-75-3
• MF: C₁₁H₁₃BrO₃S
• MW: 305.188121557236
• CID: 5744524
• PubChem ID: 114772504
• Update Time: 2025-10-30

3-(Benzyloxy)-4-bromo-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1132652
• 3-(Benzyloxy)-4-bromo-1lambda6-thiolane-1,1-dione
• 3-(Benzyloxy)-4-bromotetrahydrothiophene 1,1-dioxide
• 1592517-75-3
• 3-Bromo-4-phenylmethoxythiolane 1,1-dioxide
• Thiophene, 3-bromotetrahydro-4-(phenylmethoxy)-, 1,1-dioxide

• Inchi： 1S/C11H13BrO3S/c12-10-7-16(13,14)8-11(10)15-6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
• InChI Key： VUZKVLUMQRDYJE-UHFFFAOYSA-N
• SMILES： BrC1CS(CC1OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 303.97688g/mol
• Monoisotopic Mass: 303.97688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 460.3±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-(Benzyloxy)-4-bromo-1lambda6-thiolane-1,1-dione

Comprehensive Overview of 3-(Benzyloxy)-4-bromo-1lambda6-thiolane-1,1-dione (CAS No. 1592517-75-3)

3-(Benzyloxy)-4-bromo-1lambda6-thiolane-1,1-dione (CAS No. 1592517-75-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique sulfone and brominated structure, serves as a versatile intermediate in synthetic chemistry. Its molecular framework, featuring a benzyloxy group and a thiolane ring, makes it particularly valuable for designing novel drug candidates and functional materials. Researchers are increasingly exploring its potential in catalysis, medicinal chemistry, and polymer science, aligning with current trends in sustainable and precision synthesis.

The growing interest in 3-(Benzyloxy)-4-bromo-1lambda6-thiolane-1,1-dione is reflected in its applications across high-throughput screening and targeted drug discovery. With the rise of AI-driven molecular design, this compound has been flagged in computational studies for its potential to modulate enzyme activity and protein-protein interactions. Its CAS No. 1592517-75-3 is frequently searched in databases like PubChem and Reaxys, underscoring its relevance in cheminformatics. Additionally, its bromo substituent offers opportunities for further functionalization, a key focus in modern click chemistry and bioconjugation techniques.

From an industrial perspective, 3-(Benzyloxy)-4-bromo-1lambda6-thiolane-1,1-dione aligns with the demand for green chemistry solutions. Its synthesis can be optimized using microwave-assisted reactions or flow chemistry, reducing waste and energy consumption—a priority for environmentally conscious manufacturers. The compound’s thiolane-1,1-dione core also exhibits potential in electronic materials, particularly in organic semiconductors and photovoltaic devices, areas gaining traction due to renewable energy initiatives.

Safety and handling of CAS No. 1592517-75-3 adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under major regulatory frameworks, its bromine component warrants careful storage away from reactive metals. These precautions are critical given the compound’s use in high-value research and patented formulations, where purity and stability are paramount.

In summary, 3-(Benzyloxy)-4-bromo-1lambda6-thiolane-1,1-dione represents a cutting-edge tool for scientists exploring next-generation therapeutics and advanced materials. Its multifaceted applications, from biopharmaceuticals to nanotechnology, position it as a compound of enduring interest in both academic and industrial settings. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing challenges across healthcare and sustainable technology sectors.